Cas no 1935406-57-7 (2-(2-fluoro-6-nitrophenyl)propan-2-ol)

• Product Name: 2-(2-fluoro-6-nitrophenyl)propan-2-ol
• CAS No: 1935406-57-7
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6034162
• PubChem ID: 131122056
• Update Time: 2025-06-14

2-(2-fluoro-6-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-nitrophenyl)propan-2-ol
• EN300-1843862
• 1935406-57-7

• Inchi： 1S/C9H10FNO3/c1-9(2,12)8-6(10)4-3-5-7(8)11(13)14/h3-5,12H,1-2H3
• InChI Key： DSAYJFJWPYFTHB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-(2-fluoro-6-nitrophenyl)propan-2-ol

Recent Advances in the Study of 2-(2-fluoro-6-nitrophenyl)propan-2-ol (CAS: 1935406-57-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-fluoro-6-nitrophenyl)propan-2-ol (CAS: 1935406-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and nitrated phenyl ring, has shown promising potential in various applications, including drug development, chemical probes, and synthetic intermediates. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 2-(2-fluoro-6-nitrophenyl)propan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of production. This advancement is critical for enabling further pharmacological evaluations and potential large-scale applications.

In addition to its synthetic utility, 2-(2-fluoro-6-nitrophenyl)propan-2-ol has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involving kinases and phosphatases. These findings suggest its potential as a lead compound for developing novel therapeutics targeting diseases such as cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological profile.

The structural features of 2-(2-fluoro-6-nitrophenyl)propan-2-ol, including the electron-withdrawing nitro and fluoro groups, have also been explored for their role in enhancing binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided detailed insights into its interactions with biological targets, facilitating the design of derivatives with improved efficacy and reduced off-target effects.

Looking ahead, the continued investigation of 2-(2-fluoro-6-nitrophenyl)propan-2-ol holds great promise for advancing both fundamental and applied research in chemical biology and drug discovery. Future studies are expected to focus on in vivo validation, toxicity profiling, and the development of structurally related analogs to expand its therapeutic potential.